Cas no 92838-13-6 (4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl-)

• Product Name: 4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl-
• CAS No: 92838-13-6
• MF: C₁₇H₁₄O₃S
• MW: 298.356263637543
• CID: 816769
• PubChem ID: 341660
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl-
• 5,7-dimethoxy-2-phenylthiochromen-4-one
• NSC-374509
• SCHEMBL8832427
• NSC374509
• 5,7-Dimethoxy-2-phenyl-4H-1-benzothiopyran-4-one
• DTXSID20321401
• 92838-13-6

• Inchi： 1S/C17H14O3S/c1-19-12-8-14(20-2)17-13(18)10-15(21-16(17)9-12)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： ZFDCLUGPLJUXGQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC(C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 298.066
• Monoisotopic Mass: 298.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 494.2°Cat760mmHg
• Flash Point: 253.9°C
• Refractive Index: 1.632
• PSA: 63.77000
• LogP: 3.94570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones